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Introduction

Clathrin-mediated endocytosis (CME) is a vital cellular process responsible for the
internalization of a wide range of molecules from the cell surface, playing a crucial role in
nutrient uptake, signal transduction, and synaptic vesicle recycling. The key protein in this
process is clathrin, which assembles into a polyhedral lattice on the cell membrane to form
clathrin-coated pits. Small molecule inhibitors of clathrin function are invaluable tools for
studying the intricate dynamics of CME in living cells.

Clathrin-IN-3 is a novel small molecule inhibitor that targets the clathrin machinery. These
application notes provide a comprehensive guide to utilizing Clathrin-IN-3 for the investigation
of CME in live-cell imaging experiments, complete with detailed protocols and data
presentation.

Mechanism of Action

Clathrin-IN-3 functions by inhibiting the interaction between the terminal domain of the clathrin
heavy chain and amphiphysin. This interaction is critical for the proper assembly and
maturation of clathrin-coated pits. By disrupting this protein-protein interaction, Clathrin-IN-3
effectively halts the endocytic process at an early stage, allowing for the detailed study of the
consequences of CME inhibition.
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Below is a diagram illustrating the proposed mechanism of action of Clathrin-IN-3 in the
context of the clathrin-mediated endocytosis pathway.
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General Workflow for Live-Cell Imaging with Clathrin-IN-3
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G. Pre-incubate with CIathrin-IN-3)
;

G. Live-Cell Imaging (e.g., TIRFm))
:

(6. Image & Data Analysis)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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